Cas no 7505-59-1 (1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester)

• Product Name: 1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester
• CAS No: 7505-59-1
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 577569
• PubChem ID: 343751
• Update Time: 2025-04-19

1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester
• methyl 1-acetylbenzotriazole-5-carboxylate
• AC1L7Z0T
• NSC400235
• NSC-400235
• 7505-59-1
• DTXSID50322022

• Inchi： 1S/C10H9N3O3/c1-6(14)13-9-4-3-7(10(15)16-2)5-8(9)11-12-13/h3-5H,1-2H3
• InChI Key： HLXROYNWQDQAHO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N=NN2C(C)=O)=O

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 377.7°Cat760mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.64
• PSA: 74.08
• LogP: 0.87800